Cas no 872987-96-7 (N-(2-chlorophenyl)methyl-2-{6-(pyridin-2-yl)pyridazin-3-ylsulfanyl}acetamide)

• Product Name: N-(2-chlorophenyl)methyl-2-{6-(pyridin-2-yl)pyridazin-3-ylsulfanyl}acetamide
• CAS No: 872987-96-7
• MF: C₁₈H₁₅ClN₄OS
• MW: 370.855901002884
• CID: 5508671
• Update Time: 2025-07-23

N-(2-chlorophenyl)methyl-2-{6-(pyridin-2-yl)pyridazin-3-ylsulfanyl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-[(2-chlorophenyl)methyl]-2-(6-pyridin-2-ylpyridazin-3-yl)sulfanylacetamide
• N-(2-chlorophenyl)methyl-2-{6-(pyridin-2-yl)pyridazin-3-ylsulfanyl}acetamide

• Inchi： 1S/C18H15ClN4OS/c19-14-6-2-1-5-13(14)11-21-17(24)12-25-18-9-8-16(22-23-18)15-7-3-4-10-20-15/h1-10H,11-12H2,(H,21,24)
• InChI Key： PCOYCMMNSWPJHW-UHFFFAOYSA-N
• SMILES： C(NCC1=CC=CC=C1Cl)(=O)CSC1=NN=C(C2=NC=CC=C2)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridinylpyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyridinylpyrimidines

Additional information on N-(2-chlorophenyl)methyl-2-{6-(pyridin-2-yl)pyridazin-3-ylsulfanyl}acetamide

Comprehensive Overview of N-(2-chlorophenyl)methyl-2-{6-(pyridin-2-yl)pyridazin-3-ylsulfanyl}acetamide (CAS No. 872987-96-7)

The compound N-(2-chlorophenyl)methyl-2-{6-(pyridin-2-yl)pyridazin-3-ylsulfanyl}acetamide (CAS No. 872987-96-7) is a specialized chemical entity that has garnered significant attention in pharmaceutical and agrochemical research. With its unique molecular structure featuring a pyridazine core linked to a pyridine ring and a chlorophenyl group, this compound exhibits potential applications in drug discovery and material science. Researchers are particularly interested in its sulfanylacetamide moiety, which may contribute to its bioactivity and binding affinity.

In recent years, the demand for heterocyclic compounds like N-(2-chlorophenyl)methyl-2-{6-(pyridin-2-yl)pyridazin-3-ylsulfanyl}acetamide has surged due to their versatility in medicinal chemistry. The compound's CAS No. 872987-96-7 serves as a critical identifier in global chemical databases, facilitating its study in structure-activity relationship (SAR) analyses. Its pyridazine-pyridine hybrid structure aligns with current trends in designing small-molecule inhibitors for various biological targets.

The synthesis of N-(2-chlorophenyl)methyl-2-{6-(pyridin-2-yl)pyridazin-3-ylsulfanyl}acetamide involves multi-step organic reactions, including nucleophilic substitution and amide coupling. Its chlorophenyl and pyridinyl components are frequently explored in crop protection agents, addressing growing concerns about sustainable agriculture. This connection to agrochemical innovation makes it relevant to discussions on food security and green chemistry.

From a pharmacological perspective, the sulfanylacetamide group in CAS No. 872987-96-7 is analogous to motifs found in enzyme modulators and receptor ligands. Computational studies suggest potential interactions with kinase domains, sparking interest in cancer therapeutics. These attributes position the compound as a candidate for high-throughput screening in drug development pipelines.

Environmental and ADMET (Absorption, Distribution, Metabolism, Excretion, Toxicity) profiling of N-(2-chlorophenyl)methyl-2-{6-(pyridin-2-yl)pyridazin-3-ylsulfanyl}acetamide remains an active area of investigation. With increasing regulatory focus on chemical safety, researchers are evaluating its biodegradability and eco-toxicological impact—topics frequently searched in environmental science forums.

In material science, the π-conjugated system of this compound’s pyridazine-pyridine scaffold offers possibilities for organic electronics. Its potential use in light-emitting diodes (OLEDs) or photovoltaic cells aligns with the global push toward renewable energy technologies—a hotspot in both academic and industrial research.

Analytical characterization of CAS No. 872987-96-7 typically employs HPLC, NMR spectroscopy, and mass spectrometry. These techniques ensure purity and validate its structural integrity, critical for reproducibility in preclinical studies. The compound’s chromatographic behavior is also a subject of method development papers.

Given the rising interest in personalized medicine, derivatives of N-(2-chlorophenyl)methyl-2-{6-(pyridin-2-yl)pyridazin-3-ylsulfanyl}acetamide are being explored for targeted therapies. Its modular structure allows structure-based drug design (SBDD), a frequently searched term in computational chemistry circles. Patent landscapes reveal competitive activity around similar pyridazine derivatives.

In conclusion, N-(2-chlorophenyl)methyl-2-{6-(pyridin-2-yl)pyridazin-3-ylsulfanyl}acetamide (CAS No. 872987-96-7) represents a multifaceted compound with cross-disciplinary relevance. Its applications span from life sciences to advanced materials, reflecting broader trends in molecular innovation. Ongoing research will further elucidate its potential in addressing contemporary scientific challenges.